5-Bromopyrazine-2-carbonitrile
Overview
Description
5-Bromopyrazine-2-carbonitrile is a chemical compound with the molecular formula C5H2BrN3 and a molecular weight of 183.99 . It is also known by the synonym 2-Bromo-5-cyanopyrazine . This compound is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for 5-Bromopyrazine-2-carbonitrile is 1S/C5H2BrN3/c6-5-3-8-4(1-7)2-9-5/h2-3H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
5-Bromopyrazine-2-carbonitrile is a solid at room temperature . It has a density of 1.9±0.1 g/cm3 . The boiling point is 264.7±35.0 °C at 760 mmHg . The exact mass is 182.943207 .Scientific Research Applications
Molecular Structure and Energy Analysis
5-Bromo-3-nitropyridine-2-carbonitrile, a related compound, has been computationally analyzed for its molecular structure and energy using the DFT/B3LYP method. This analysis included evaluating the electron density, reactive sites, and molecular docking with target proteins, indicating its potential in molecular design and drug discovery (Arulaabaranam et al., 2021).
Corrosion Inhibition
Pyrazole derivatives, including those related to 5-Bromopyrazine-2-carbonitrile, have been investigated as corrosion inhibitors for mild steel in acidic solutions. Their efficiency in preventing corrosion has been demonstrated through electrochemical and gravimetric studies, highlighting their potential in material protection (Yadav et al., 2016).
Hydrodehalogenation and Synthesis Applications
Studies on 3,5-dihaloisothiazole-4-carbonitriles, which are structurally related to 5-Bromopyrazine-2-carbonitrile, have shown that these compounds can undergo hydrodehalogenation, yielding various isothiazole-4-carbonitriles. This indicates their utility in organic synthesis and the creation of new chemical entities (Ioannidou & Koutentis, 2011).
Microwave-Assisted Synthesis
Microwave irradiation has been used to synthesize novel pyrazolo[1,5-a][1,3,5]triazine-8-carbonitriles from 5-aminopyrazole-4-carbonitriles. This method offers simplicity and high purity of the products, making it suitable for drug discovery processes (Lim et al., 2015).
Substitution Reactions
5-Arylpyrazine-2,3-dicarbonitriles, similar to 5-Bromopyrazine-2-carbonitrile, have been shown to undergo various substitution reactions with amines, alcohols, and water, leading to the formation of different pyrazine derivatives. These reactions are crucial for the synthesis of diverse chemical compounds (Hirano et al., 1982).
Catalyst-Free Synthesis
A catalyst-free Biginelli-type synthesis has been developed for functionalized 4,7-dihydropyrazolo[1,5-a]pyrimidines using 5-amino-3-arylpyrazole-4-carbonitriles. This approach is noteworthy for its eco-friendliness and efficiency in synthesizing complex molecules (Kolosov et al., 2016).
Insecticidal Activity
Derivatives of 2-aryl-4-bromo-5-trifluoromethylpyrrole-3-carbonitriles, which are structurally related to 5-Bromopyrazine-2-carbonitrile, have been identified as new insect control agents. Their synthesis and insecticidal activity have been explored, showing potential applications in pest control (Kuhn et al., 1994).
Green Synthesis
A green synthetic approach for 5-Aminopyrazole-4-carbonitrile has been described, using less hazardous conditions and environmentally friendly solvents. This method emphasizes sustainable chemistry practices (Singh & Pandey, 2021).
Safety and Hazards
This compound is associated with several hazard statements, including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
5-bromopyrazine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrN3/c6-5-3-8-4(1-7)2-9-5/h2-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPBNABIKZKTQQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653322 |
Source
|
| Record name | 5-Bromopyrazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
221295-04-1 |
Source
|
| Record name | 5-Bromopyrazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-cyanopyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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